4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid hydrochloride
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Description
4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C11H14ClF2NO2 and its molecular weight is 265.68. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Thymidylate Synthase Inhibitors : 4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid is a key intermediate in synthesizing new thymidylate synthase inhibitors. The synthesis involves a cost-effective method with mild reaction conditions, making it suitable for industrial-scale production (Yuan Guo-qing, 2013).
Use in Anticancer Drug Synthesis : The compound has been involved in synthesizing chlorambucil N-oxide, a variant of the anticancer drug chlorambucil. The process entails a series of reactions, including dehydration, hydrogenation, nitration, and amino conversion, demonstrating the compound's versatility in drug synthesis (J. Mann & L. Shervington, 1991).
Pharmacologically Active Derivatives Synthesis : Research indicates the synthesis of pharmacologically active γ-aminobutyric acid derivatives, such as Phenibut and Baclofen, using substituted aminobutanoic acids like 4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid. These derivatives have applications as nootropic agents and muscle relaxants (O. S. Vasil'eva et al., 2016).
Application in Crystal Engineering : The compound's derivatives, such as Baclofen, demonstrate potential in crystal engineering. Their properties, such as solubility and conformation, are studied to understand the formation of multicomponent crystals for various applications (N. Báthori & Ornella E. Y. Kilinkissa, 2015).
Biochemical and Medicinal Research
Biotransformation Studies : Studies on compounds structurally related to 4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid, like RU 16029, offer insights into their metabolism and biotransformation in different species, which is vital for understanding their pharmacokinetics (J. Pottier et al., 1978).
Enzymatic Interaction Research : Research on the glutathione S-transferase interaction with chlorambucil, a drug structurally similar to 4-Amino-3-(4-(difluoromethyl)phenyl)butanoic acid, helps understand the drug resistance mechanisms in cancer treatment (Jie Zhang et al., 2004).
Properties
IUPAC Name |
4-amino-3-[4-(difluoromethyl)phenyl]butanoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO2.ClH/c12-11(13)8-3-1-7(2-4-8)9(6-14)5-10(15)16;/h1-4,9,11H,5-6,14H2,(H,15,16);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCAAQWKXOZRFNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)CN)C(F)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClF2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.